Kanamycin B,(S)

• IUPAC Name: (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1S,2R,3R,4S,6R)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3,4-diol
• InChI: InChI=1S/C18H37N5O10/c19-2-6-11(26)12(27)9(23)17(30-6)32-15-4(20)1-5(21)16(14(15)29)33-18-13(28)8(22)10(25)7(3-24)31-18/h4-18,24-29H,1-3,19-23H2/t4-,5+,6-,7-,8+,9-,10-,11-,12-,13-,14-,15+,16-,17-,18-/m1/s1
• InChI Key: SKKLOUVUUNMCJE-BNWSHAKYSA-N
• Canonical SMILES: C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)N)O)O)OC3C(C(C(C(O3)CN)O)O)N)N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H]([C@H]1N)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)N)O)O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CN)O)O)N)N
• Molecular Formula: C18H37N5O10
• Molecular Weight: 483.5 g/mol

Description

Kanamycin B,(S) is a useful research compound. Its molecular formula is C18H37N5O10 and its molecular weight is 483.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Kanamycin B,(S) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Kanamycin B,(S) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Detection of Kanamycin in Serum Samples : A study by Dehghani et al. (2018) developed a label-free fluorescent aptasensor for the detection of kanamycin. This method is sensitive, rapid, and inexpensive, making it a valuable tool for monitoring kanamycin levels in medical settings to avoid side effects like ototoxicity and nephrotoxicity (Dehghani et al., 2018).

• Study of Kanamycin-B and Antibiotic Resistance : Research by Truitt et al. (2015) investigated the binding of Kanamycin-B to RNA hairpins derived from Mycobacterium tuberculosis, considering the impact of mutations linked to kanamycin resistance. This study aids in understanding how mutations affect antibiotic effectiveness (Truitt et al., 2015).

• Detection in Food via High Performance Liquid Chromatography (HPLC) : Zhang et al. (2019) discussed the application of HPLC for detecting kanamycin residues in food, highlighting its importance for public health and safety (Zhang et al., 2019).

• Colorimetric Detection Method : A novel colorimetric detection method using silver nanoparticles for kanamycin was developed by Xu et al. (2015). This approach shows promise for practical detection in food safety applications (Xu et al., 2015).

• Pharmacological and Toxicological Studies : Early studies by Welch et al. (1958) and Simon et al. (1966) provided foundational knowledge on the pharmacological properties, therapeutic efficacy, and toxicological aspects of kanamycin, especially in infants (Welch et al., 1958); (Simon et al., 1966).

• Biosynthesis Pathway Discovery : Park et al. (2011) discovered parallel pathways in kanamycin biosynthesis, which allows for the manipulation and production of more effective antibiotic variants (Park et al., 2011).